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Introduction
Cedramber®, a synthetic aromatic chemical developed by International Flavors & Fragrances

(IFF), is a cornerstone ingredient in modern perfumery, prized for its sophisticated woody-

amber character.[1][2] Chemically known as Cedryl Methyl Ether, it is derived from Cedrol, a

primary constituent of cedarwood oil.[1] Its unique olfactory profile, exceptional longevity, and

fixative properties have made it an indispensable component in a wide array of fine fragrances.

[2][3] This document provides detailed application notes and experimental protocols for the

scientific evaluation of Cedramber in fragrance development.

Chemical and Physical Properties
Cedramber is a colorless to pale yellow liquid with a complex scent profile.[4][5] It delivers a

dry, woody, and ambergris-like aroma with nuances of cedar, patchouli, and vetiver.[1][6] Its

high tenacity and low volatility make it an excellent base note and fixative in fragrance

compositions.[1]

Data Presentation
A summary of the key quantitative data for Cedramber is presented in Table 1 for easy

comparison and reference.
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Property Value Source(s)

Chemical Name

(1S,2R,5S,7R,8R)-8-Methoxy-

2,6,6,8-

tetramethyltricyclo[5.3.1.0¹,⁵]un

decane

[1]

CAS Number 67874-81-1 / 19870-74-7 [1][2][7]

Molecular Formula C₁₆H₂₈O [1][2]

Molecular Weight 236.4 g/mol [1][2][7]

Odor Type Woody-Amber [1]

Odor Profile

Dry, woody, ambergris-like,

with cedar, patchouli, and

vetiver nuances.

[1][6]

Appearance Colorless to pale yellow liquid. [3][4]

Vapor Pressure 0.003798 mmHg @ 23°C [2]

0.0127 mmHg @ 25°C [7]

0.013000 mmHg @ 25°C (est.) [8]

Log P (o/w) 6.0 [2]

4.6 [7]

4.4 [3][9]

Boiling Point 259°C [7]

268-269°C [8]

Flash Point 135°C (275°F) [7]

>100°C [5]

Substantivity (on smelling strip) > 48 hours [2]

> 125 hours [5]
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Typical Use Level in

Concentrate
Up to 2% [2][10]

0.1% - 10% [4]

Average Use in Perfume

Compound
3.3% [5]

Stability

Good to very good in fine

fragrance, detergents, soaps,

and candles.

[2]

Applications in Fine Fragrance
Cedramber serves multiple critical functions in fragrance formulation:

Base Note and Fixative: Due to its low volatility and high substantivity, Cedramber provides

a long-lasting foundation for fragrances.[1][9] It anchors more volatile top and heart notes,

extending the overall wear time of the perfume.[1]

Woody-Amber Accord: It is a key building block for creating sophisticated woody and amber

accords.[3] In woody compositions, it imparts a warm, dry character that complements

materials like sandalwood and other cedarwood derivatives.[1] In amber fragrances, its

ambergris-like quality provides an authentic and refined note.[1][2]

Harmonizer and Blender: Cedramber bridges the gap between sharp top notes and dense

base notes, creating a smooth and seamless transition throughout the fragrance's

development.[2] It synergizes well with other synthetic molecules like Ambroxan and Iso E

Super, as well as natural materials such as patchouli, sandalwood, and vetiver.[2]

Enhancer of Diffusion: Despite being a base note, Cedramber has excellent diffusion

properties, adding radiance and volume to a composition.[2][3]

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the evaluation of

Cedramber in a research and development setting.
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Protocol 1: Sensory Evaluation of Cedramber
Objective: To characterize the olfactory profile of Cedramber and determine its odor intensity

and longevity.

Materials:

Cedramber sample (pure or in a specified solvent like ethanol).

Standard perfumer's smelling strips.

A panel of at least 5 trained sensory assessors.

Odor-free evaluation room with controlled temperature and humidity.

Data recording sheets or software.

Procedure:

Sample Preparation: Prepare a 10% solution of Cedramber in ethanol.

Dipping: Dip the smelling strips into the Cedramber solution to a depth of 1 cm for 2

seconds.

Evaluation: Present the smelling strips to the panelists in a randomized order.

Initial Assessment (Top Notes): Panelists evaluate the odor immediately after dipping and

record their impressions of the top notes.

Evaporation Study (Heart and Base Notes): The smelling strips are placed on a labeled rack

and evaluated at regular intervals (e.g., 30 minutes, 1 hour, 4 hours, 8 hours, 24 hours, and

48 hours) to assess the evolution of the scent profile and its tenacity.[2]

Data Collection: Panelists will describe the odor using a standardized lexicon (e.g., woody,

amber, dry, sweet, musky) and rate the intensity on a scale (e.g., 1-9, from very weak to very

strong).
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Data Analysis: Compile the descriptions and intensity ratings to create a comprehensive

olfactory profile and an evaporation curve for Cedramber.

Protocol 2: Evaluation of Fixative Properties
Objective: To quantify the effect of Cedramber as a fixative on a more volatile fragrance

ingredient.

Materials:

Cedramber.

A volatile fragrance ingredient (e.g., Linalool or a citrus essential oil).

Ethanol.

Perfumer's smelling strips.

Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-

MS).

Headspace sampler (optional).

Procedure:

Sample Preparation:

Control: Prepare a 5% solution of the volatile ingredient in ethanol.

Test Sample: Prepare a solution containing 5% of the volatile ingredient and 2%

Cedramber in ethanol.

Application: Apply a precise amount (e.g., 10 µL) of the control and test solutions to

separate, labeled smelling strips.

Evaporation: Allow the smelling strips to evaporate under controlled conditions.

Extraction and Analysis: At specified time intervals (e.g., 1, 3, 6, and 24 hours), extract the

remaining volatile ingredient from the smelling strips using a suitable solvent (e.g.,
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methanol).[11] Analyze the extracts by GC-FID or GC-MS to quantify the amount of the

volatile ingredient remaining.

Data Analysis: Compare the evaporation rate of the volatile ingredient with and without

Cedramber. A slower evaporation rate in the presence of Cedramber indicates its fixative

effect.

Protocol 3: Stability Testing in a Fine Fragrance Base
Objective: To assess the chemical and physical stability of Cedramber in a representative fine

fragrance formulation under accelerated aging conditions.

Materials:

A simple fine fragrance base (e.g., ethanol, water, and a simple accord).

Cedramber.

Glass spray bottles.

Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 40°C).[12]

UV light chamber.

pH meter.

Gas Chromatography-Mass Spectrometry (GC-MS).

Procedure:

Formulation: Prepare two batches of the fine fragrance base: one with a typical

concentration of Cedramber (e.g., 2%) and a control batch without Cedramber.

Packaging: Fill the formulations into glass spray bottles.

Storage Conditions: Store the samples under different conditions:

Room temperature (25°C) with and without light exposure.
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Elevated temperature (40°C) in the dark.[6]

Refrigerated (4°C) in the dark.

Freeze-thaw cycles (e.g., 24 hours at -10°C followed by 24 hours at 25°C, repeated for

several cycles).[6]

UV light exposure.[6]

Evaluation: At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), evaluate the samples for:

Olfactory Changes: A sensory panel assesses any changes in the scent profile.

Physical Changes: Observe any changes in color, clarity, or precipitation.

Chemical Changes: Analyze the samples by GC-MS to detect any degradation of

Cedramber or other ingredients. Monitor the pH of the formulation.[12]

Data Analysis: Compare the results from the different storage conditions to the initial

samples and the control to determine the stability of Cedramber in the fragrance

formulation.
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Caption: Olfactory Signaling Pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://umpir.ump.edu.my/id/eprint/45019/1/Synthetic%20Fixative%20in%20Perfume%20Formulation_Evaluating%20Longevity%2C%20Stability%2C%20and%20Cost.pdf
https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/product/b1593874?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: New Fragrance
Ingredient (Cedramber)

Physicochemical
Characterization

Sensory Evaluation
(Protocol 1)

Performance Testing

Fixation Analysis
(Protocol 2)

Application Stability
(Protocol 3)

Safety & Regulatory
Assessment

Decision: Incorporate into
Fragrance Formulation?

Incorporate

Yes

Reject/Reformulate

No

Click to download full resolution via product page

Caption: Fragrance Ingredient Evaluation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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